Cas no 1935427-33-0 (3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1935427-33-0
• MF: C₆H₄Cl₂N₄S
• MW: 235.09375667572
• CID: 4817767
• Update Time: 2023-08-19

3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H4Cl2N4S/c1-13-6-9-3(7)2-4(8)11-12-5(2)10-6/h1H3,(H,9,10,11,12)
• InChI Key： RRNYKALNEQPURD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=NC2=NN1)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8